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Compound of Interest

tert-Butyl piperidin-4-ylcarbamate
Compound Name:
hydrochloride

Cat. No.: B070720

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of tert-Butyl piperidin-4-
ylcarbamate hydrochloride, a key building block in modern medicinal chemistry and drug
discovery. The document details its chemical and physical properties, synthesis, and
applications, with a focus on its role in the development of novel therapeutics.

Core Chemical and Physical Properties

tert-Butyl piperidin-4-ylcarbamate hydrochloride is the salt form of the Boc-protected 4-
aminopiperidine. The hydrochloride salt is often preferred in laboratory settings due to its
increased stability and solubility in certain solvents compared to the free base.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b070720?utm_src=pdf-interest
https://www.benchchem.com/product/b070720?utm_src=pdf-body
https://www.benchchem.com/product/b070720?utm_src=pdf-body
https://www.benchchem.com/product/b070720?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b070720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Molecular Weight 236.74 g/mol N/A
Molecular Formula C10H21CIN202 N/A
CAS Number 179110-74-8 N/A
Appearance White to off-white solid (typical)  N/A
Data not available for the
hydrochloride salt. The free
. ) base has a melting point of
Melting Point N/A
122-125 °C.[1] The
hydrochloride salt is expected
to have a higher melting point.
Data not available for the
N ) hydrochloride salt. The free
Boiling Point " ) N/A
base has a boiling point of 165
°C at 23 mmHg.[2]
Data not available. As a salt, it
N is expected to have good
Solubility N/A

solubility in water and polar

protic solvents.

Synthesis and Purification

The synthesis of tert-Butyl piperidin-4-ylcarbamate hydrochloride typically involves the

protection of 4-aminopiperidine with a tert-butoxycarbonyl (Boc) group, followed by the

formation of the hydrochloride salt.

Experimental Protocol: Synthesis of tert-Butyl piperidin-
4-ylcarbamate (Free Base)

A common method for the synthesis of the free base is the reaction of 4-aminopiperidine with

di-tert-butyl dicarbonate (Boc20).

Materials:
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4-aminopiperidine

Di-tert-butyl dicarbonate (Bocz20)

A suitable base (e.qg., triethylamine, sodium hydroxide)

A suitable solvent (e.g., dichloromethane, tetrahydrofuran)

Procedure:

Dissolve 4-aminopiperidine in the chosen solvent.
e Add the base to the solution.

o Slowly add a solution of di-tert-butyl dicarbonate in the same solvent to the reaction mixture
at room temperature.

« Stir the reaction mixture for several hours until the reaction is complete (monitored by TLC or
LC-MS).

o Upon completion, the reaction mixture is typically washed with water and brine.

e The organic layer is dried over anhydrous sodium sulfate and the solvent is removed under
reduced pressure to yield the crude product.

e The crude product can be purified by column chromatography or recrystallization to afford
pure tert-Butyl piperidin-4-ylcarbamate.

Formation of the Hydrochloride Salt

To obtain the hydrochloride salt, the purified free base is dissolved in a suitable solvent (e.g.,
diethyl ether, ethyl acetate) and treated with a solution of hydrogen chloride in the same or a
compatible solvent. The resulting precipitate is then collected by filtration and dried to yield tert-
Butyl piperidin-4-ylcarbamate hydrochloride.

Applications in Drug Discovery and Development
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tert-Butyl piperidin-4-ylcarbamate hydrochloride serves as a versatile building block in the
synthesis of a wide range of biologically active molecules. The Boc-protecting group allows for
selective functionalization at other positions of the piperidine ring or the exocyclic amine.

Key applications include:

» Scaffold for Library Synthesis: The piperidine moiety is a common scaffold in many approved
drugs. This building block is frequently used in the combinatorial synthesis of compound
libraries for high-throughput screening.

o Synthesis of Enzyme Inhibitors: Derivatives of this compound have been explored for the
development of various enzyme inhibitors.

o Development of CNS-active agents: The piperidine ring is a key structural feature in many
centrally acting drugs, and this building block is utilized in the synthesis of novel candidates
for neurological disorders.[3]

Safety and Handling

A specific Material Safety Data Sheet (MSDS) for tert-Butyl piperidin-4-ylcarbamate
hydrochloride is not readily available. The following information is based on the free base and
general knowledge of similar compounds.

Hazard Description

May cause skin and eye irritation. May be
Health Hazards ) )
harmful if swallowed or inhaled.

Fire Hazards Not considered a significant fire hazard.

Use in a well-ventilated area. Wear appropriate
Handling personal protective equipment (PPE), including

gloves, safety glasses, and a lab coat.

Store in a cool, dry place away from
Storage ) ] )
incompatible materials.
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Disclaimer: This safety information is not exhaustive. Always consult the specific MSDS
provided by the supplier before handling this chemical.

Logical Workflow in Synthesis

The following diagram illustrates a typical workflow for the use of tert-Butyl piperidin-4-
ylcarbamate hydrochloride in a multi-step synthesis.

tert-Butyl piperidin-4-ylcarbamate
hydrochloride

tep 1

Neutralization (e.g., with a base)
to yield the free base

Coupling Reaction

(e.g., amide bond formation,
reductive amination)

Intermediate Product
(Boc-protected)

Boc-Deprotection
(e.g., with TFA or HCI)

Final Product
(with free piperidine amine)

Click to download full resolution via product page

Caption: Synthetic workflow utilizing tert-Butyl piperidin-4-ylcarbamate hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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